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Compound of Interest

Compound Name: Cy7.5-COOH TEA

Cat. No.: B15598406

For researchers, scientists, and drug development professionals, the proper handling of
fluorescent dyes is paramount to ensuring laboratory safety and experimental integrity. This
guide provides an in-depth overview of the safety protocols and handling procedures for Cy7.5-
COOH TEA (Cyanine 7.5 carboxylic acid triethylammonium salt), a near-infrared (NIR)
fluorescent probe. Due to the limited availability of a specific Material Safety Data Sheet
(MSDS) for the triethylammonium salt form, this document incorporates safety information from
closely related cyanine dye compounds and established best practices for chemical handling in
a research environment.

Chemical and Physical Properties

Cy7.5-COOH TEA is a highly fluorescent cyanine dye valued for its applications in various
research fields, including DNA sequencing, flow cytometry, and in vivo imaging.[1][2] Its key
properties are summarized below.
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Property Value Reference

Appearance Green powder [3114]
C45H49CIN202 (for carboxylic

Molecular Formula ) [3]
acid)

] 685.34 g/mol (for carboxylic

Molecular Weight ) [3]
acid)

Absorption Maximum (Amax) 781-788 nm [11[3]

Emission Maximum (Aem) 808 nm [1][3]

Extinction Coefficient 223,000 L'mol~t-cm™1 [3114]

Soluble in organic solvents
. (DMSO, DMF,
Solubility ] [31[4]
dichloromethane); Low

solubility in water.

Hazard Identification and Safety Precautions

While a specific MSDS for Cy7.5-COOH TEA is not readily available, data from similar cyanine
compounds indicate potential hazards. A related compound, Cyanine7.5, is classified as
harmful if swallowed and very toxic to aquatic life with long-lasting effects.[5] Another
derivative, Cy7.5 NHS Ester, may be harmful if swallowed, in contact with skin, or if inhaled.[6]
Therefore, it is prudent to handle Cy7.5-COOH TEA with appropriate caution.

General Precautions:

For research use only. This product is not intended for diagnostic or therapeutic use.[3][4]

Avoid inhalation of dust.

Prevent contact with skin and eyes.

Do not ingest.

Wash hands thoroughly after handling.
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» Avoid release to the environment.[5]

Personal Protective Equipment (PPE): A standard workflow for determining the necessary PPE
should be followed.

Required PPE:
- Nitrile Gloves
- Lab Coat
- Safety Goggles

Handling Solution?

Required PPE:
- Nitrile Gloves
- Lab Coat

- Safety Goggles
- Fume Hood / Ventilated Enclosure

Click to download full resolution via product page
Figure 1. PPE selection workflow for handling Cy7.5-COOH TEA.

First Aid Measures

In the event of exposure, follow these first aid guidelines, based on recommendations for

similar cyanine compounds[5]:
 If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[5]

» Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated
clothing and shoes and seek medical attention.[5]

o Eye Contact: Remove contact lenses if present. Immediately flush eyes with large amounts
of water, separating eyelids to ensure adequate flushing. Seek prompt medical attention.[5]
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 Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support
and seek medical attention.[5]

Storage and Handling

Proper storage and handling are critical to maintain the stability and integrity of Cy7.5-COOH
TEA.

Storage Conditions:

Temperature: Store at -20°C for long-term stability.[3][7][8]
o Light: Keep away from direct sunlight and avoid prolonged exposure to ambient light.[3][7][8]

» Moisture: Before opening, allow the vial to warm to room temperature to prevent
condensation of atmospheric moisture, which can hydrolyze the compound.[7] For NHS
esters, desiccation is recommended.[8]

o Atmosphere: After use, purging the vial with a dry, inert gas like nitrogen or argon can extend
the shelf life.[7]

Handling Procedures:

o When handling the powdered form, be cautious with gas flow during purging to prevent the
powder from becoming airborne.[7]

e Due to its low aqueous solubility, Cy7.5-COOH TEA should first be dissolved in a suitable
organic solvent (e.g., DMSO, DMF) before being added to an aqueous buffer for biomolecule
labeling.[9]

Spill and Disposal Procedures

In the case of a spill or for waste disposal, the following general procedures should be followed.
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Evacuate immediate area if powder is airborne

'

Don appropriate PPE

'

[ Contain the spill with absorbent material j

[ Carefully collect powder or absorbed liquid j

'

Place in a sealed container for disposal

( )
'
( )

Clean the spill area with soap and water

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Figure 2. General spill response protocol for Cy7.5 dyes.
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Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[5] Given its potential toxicity to aquatic
life, avoid release into the environment.[5]

Experimental Protocols: A General Guideline for Use

While specific experimental protocols will vary, a general workflow for using Cy7.5-COOH TEA
in labeling reactions involves solubilization in an organic solvent followed by conjugation in an
aqueous environment.

Stock Solution Preparation:

Bring the vial of Cy7.5-COOH TEA to room temperature before opening.[7]

¢ Add the appropriate volume of anhydrous DMSO or DMF to create a concentrated stock
solution. AAT Bioquest provides a table for reconstituting their Cyanine 7.5 NHS ester, which
can serve as a useful reference for estimating volumes.[6]

» Vortex briefly to ensure complete dissolution.

o Store the stock solution at -20°C, protected from light and moisture.

This guide provides a framework for the safe handling and use of Cy7.5-COOH TEA.
Researchers should always consult their institution's safety guidelines and exercise due
diligence when working with chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15598406#safety-and-handling-of-cy7-5-cooh-tea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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